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Compound of Interest

Compound Name: (+)-Neomenthol

Cat. No.: B3023413

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

(+)-Neomenthol, a stereocisomer of menthol, is a versatile cyclic monoterpene alcohol prized
for its characteristic minty aroma and distinct cooling sensation.[1][2] Its unique sensory
properties have led to its widespread use across the food and beverage, cosmetics, personal
care, and pharmaceutical industries.[1][2][3][4] This document provides detailed application
notes and experimental protocols for the effective utilization of (+)-neomenthol in fragrance
and flavor chemistry, targeting researchers, scientists, and drug development professionals.

Physicochemical Properties and Sensory Profile

(+)-Neomenthol is a white crystalline solid with a peppermint-like odor and taste.[5] Its cooling
effect is a key attribute, making it a valuable ingredient in a variety of consumer products.

Table 1: Physicochemical Properties of (+)-Neomenthol
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Property Value Reference
Chemical Formula C10H200 [1]
Molecular Weight 156.27 g/mol [6]
CAS Number 2216-52-6 [1]
FEMA Number 2665 [5]
Appearance White crystalline solid [5]
Odor Minty, cooling [3]
Taste Mint, Cool [5]
Solubility SquPIe in alcohol- and oils; 7]
sparingly soluble in water.
Melting Point ~38 °C (for dI-menthol) [6]
Boiling Point 216.5°C [6]

Mechanism of Action: The Cooling Sensation

The cooling sensation elicited by (+)-neomenthol is primarily mediated through the activation
of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[8] TRPMS8 is a non-
selective cation channel expressed in sensory neurons and is activated by cold temperatures
and cooling agents like menthol and its isomers.

The binding of (+)-neomenthol to the TRPMS8 receptor induces a conformational change,
leading to an influx of calcium ions into the neuron. This influx depolarizes the neuron,
generating an action potential that is transmitted to the brain and perceived as a cooling
sensation, even in the absence of a physical temperature drop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3023413?utm_src=pdf-body-img
https://www.benchchem.com/product/b3023413?utm_src=pdf-custom-synthesis
https://ezcheminc.com/wp-content/uploads/2024/01/Description-Guidelines-For-Menthol-Crystals.pdf
https://lotioncrafter.com/products/menthol-crystals
https://www.ulprospector.com/en/na/PersonalCare/Detail/2357/644134/Menthol-Crystals
https://www.perfumerflavorist.com/news/news/22937004/scents-flavors-launches-online-database-of-materials-for-flavor-perfume-industries
https://img.cosmeticsandtoiletries.com/files/base/allured/all/document/2025/03/WMct.CT_116_11_049_061.67c31866399f4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262479/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262479/
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DdTHnGYdz0v0&q=EgQtITihGISvtsgGIjCu-TMjwyJQ6WWP20suqETcaNgZD_tLXgtpsIWGOGnIM9iCk5Qu5xEXuh_ndlBSsbwyAnJSWgFD
https://topcrop.co/sensory-thresholds-beyond-the-numbers
https://www.benchchem.com/product/b3023413#use-of-neomenthol-in-fragrance-and-flavor-chemistry
https://www.benchchem.com/product/b3023413#use-of-neomenthol-in-fragrance-and-flavor-chemistry
https://www.benchchem.com/product/b3023413#use-of-neomenthol-in-fragrance-and-flavor-chemistry
https://www.benchchem.com/product/b3023413#use-of-neomenthol-in-fragrance-and-flavor-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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